Cas no 2757924-85-7 (4-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3,6-difluorobenzoic acid)

• Product Name: 4-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3,6-difluorobenzoic acid
• CAS No: 2757924-85-7
• MF: C₁₂H₁₂BrF₂NO₄
• MW: 352.128789901733
• CID: 5928845
• PubChem ID: 165755043
• Update Time: 2025-06-12

4-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2757924-85-7
• EN300-37101248
• 4-bromo-2-{[(tert-butoxy)carbonyl]amino}-3,6-difluorobenzoic acid
• 4-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3,6-difluorobenzoic acid

• Inchi： 1S/C12H12BrF2NO4/c1-12(2,3)20-11(19)16-9-7(10(17)18)6(14)4-5(13)8(9)15/h4H,1-3H3,(H,16,19)(H,17,18)
• InChI Key： YBYMYFANJFBZRL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)O)=C(C=1F)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 350.99178g/mol
• Monoisotopic Mass: 350.99178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3,6-difluorobenzoic acid

Introduction to 4-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3,6-difluorobenzoic acid (CAS No. 2757924-85-7)

4-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3,6-difluorobenzoic acid, identified by its CAS number 2757924-85-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of bifluorinated benzoic acids, characterized by the presence of bromine and fluorine substituents at specific positions on the benzene ring. The structure also incorporates an amide group protected by a tert-butoxy carbonyl (Boc) moiety, which is a common strategy in medicinal chemistry to enhance stability and control reactivity during synthetic processes.

The significance of this compound lies in its potential applications as a key intermediate in the synthesis of biologically active molecules. The combination of bromine and fluorine atoms makes it a valuable building block for further functionalization, enabling the creation of more complex structures with tailored properties. In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts.

3,6-Difluorobenzoic acid derivatives have been extensively studied for their pharmacological properties. The introduction of fluorine atoms at the 3 and 6 positions increases the electron-withdrawing effect on the aromatic ring, which can influence both the electronic distribution and steric interactions in drug-like molecules. This modification is particularly relevant in the development of kinase inhibitors, antiviral agents, and other therapeutic candidates where precise control over molecular interactions is critical.

The Boc-protected amine functionality in this compound serves as a versatile handle for further derivatization. The Boc group is known for its stability under basic conditions while being removable under acidic conditions, making it an ideal protecting group for amine functionalities in multi-step synthetic routes. This feature allows chemists to introduce other reactive groups or linkers without compromising the integrity of the primary amine.

In the context of modern drug discovery, fluorinated aryl carboxylic acids are increasingly recognized for their role in modulating protein-protein interactions and enzyme inhibition. For instance, studies have demonstrated that fluorine substitution can alter the conformational flexibility of aromatic rings, thereby enhancing binding affinity to target proteins. Additionally, fluorine atoms can influence metabolic pathways by affecting enzyme-catalyzed reactions, leading to improved bioavailability and reduced off-target effects.

Recent research has highlighted the utility of bromo-substituted intermediates in medicinal chemistry. Bromine is a halogen that can participate in various chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are fundamental tools for constructing complex molecular architectures and have been widely employed in the synthesis of small-molecule drugs. The presence of a bromine atom at the 4-position of the benzene ring in this compound provides a convenient site for further functionalization via palladium-catalyzed reactions.

The pharmaceutical industry has shown particular interest in Boc-protected amino acids due to their role as precursors in peptide synthesis and as intermediates for peptidomimetics. The Boc group ensures that the amine functionality remains inert during peptide coupling steps while allowing for selective deprotection at later stages. This protection-deprotection strategy is essential for achieving high yields and purity in peptide-based drug development.

The synthesis of 4-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3,6-difluorobenzoic acid involves multi-step organic transformations that require careful optimization to ensure regioselectivity and yield. Key synthetic steps may include halogenation strategies to introduce bromine at the 4-position, fluorination techniques to incorporate fluorine atoms at the 3 and 6 positions, and Boc protection chemistry to safeguard the amine group. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable synthetic routes, aligning with global efforts to minimize environmental impact.

In conclusion, 4-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3,6-difluorobenzoic acid (CAS No. 2757924-85-7) represents a valuable asset in pharmaceutical research due to its structural features and synthetic versatility. Its bifluorinated benzoic acid core combined with a Boc-protected amine functionality makes it an attractive candidate for further derivatization into novel bioactive compounds. As research continues to uncover new applications for fluorinated and brominated intermediates, this compound is likely to play an increasingly important role in drug discovery efforts worldwide.